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Compound of Interest

Compound Name: Latrepirdine Dihydrochloride

Cat. No.: B001243

An In-depth Technical Guide to Latrepirdine Dihydrochloride: Chemical Structure and
Synthesis

Introduction

Latrepirdine, also known as Dimebon, is a small molecule that was initially developed and used
in Russia as a non-selective antihistamine since 1983.[1][2] It was later investigated for its
potential therapeutic effects in neurodegenerative disorders, particularly Alzheimer's disease
and Huntington's disease.[1][3] Despite promising initial phase Il clinical trials, subsequent
phase Il trials for both Alzheimer's and Huntington's disease did not demonstrate significant
efficacy, leading to the discontinuation of its development for these indications.[1][3]
Latrepirdine's mechanism of action is complex and not fully elucidated, but it is known to
interact with multiple molecular targets, including histamine, adrenergic, and serotonin
receptors, and to modulate mitochondrial function.[1][3][4] This guide provides a detailed
overview of its chemical structure, synthesis, and associated signaling pathways.

Chemical Structure and Properties

Latrepirdine dihydrochloride is the hydrochloride salt of latrepirdine. Its chemical identity and
properties are summarized below.

Systematic Name: 2,8-dimethyl-5-[2-(6-methylpyridin-3-yl)ethyl]-2,3,4,5-tetrahydro-1H-
pyrido[4,3-b]indole dihydrochloride.[5][6]
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Structural Formula:

Physicochemical and Pharmacological Properties

The following table summarizes key quantitative data for latrepirdine and its dihydrochloride

salt.

Property Value Source
Molecular Formula C21H2sNs (Latrepirdine) [L1[7118]1[9]
C21H2s5N3-2HCI (Latrepirdine

. : [51[6]
Dihydrochloride)
Molecular Weight 319.45 g/mol (Latrepirdine) [1109]
392.37 g/mol (Latrepirdine

. . [51[10]
Dihydrochloride)

3613-73-8 (Latrepirdine free
CAS Number [1][7][10]
base)

97657-92-6 (Latrepirdine

. . [51[6][10]
Dihydrochloride)
pKa (Strongest Basic) 7.17 [O][11]
logP 3.41-3.52 [9][11]
Water Solubility 0.0171 mg/mL (Predicted) [11]
Histamine H1 Receptor (Ki) =3-5nM [10]
Serotonin 5-HT6 Receptor (Ki) =16-70 nM [10]
L-type Ca2* channels (ICso) 57 uM [2]
Acetylcholinesterase (ICso) 42 uM [2]
Butyrylcholinesterase (ICso) 7.9 M [2]

Synthesis of Latrepirdine
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The synthesis of latrepirdine involves the condensation of two key intermediates: 2-methyl-5-
vinyl-pyridine (MVP) and 2,8-dimethyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole (a y-carboline
derivative).[4]

Experimental Protocol

Step 1: Synthesis of 2,8-dimethyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole (y-carboline
intermediate)

e Reactants: p-tosylhydrazine hydrochloride and N-methyl-4-piperidone.[4]

e Procedure: The y-carboline is synthesized from p-tosylhydrazine hydrochloride and N-
methyl-4-piperidone. This reaction is reported to be high-yielding (90%) and suitable for
large-scale production.[4]

Step 2: Synthesis of 2-methyl-5-vinyl-pyridine (MVP intermediate)
o Starting Material: 3-Bromopicoline.[4]
e Procedure:

o 3-Bromopicoline is converted to 1-(6-methyl-pyridin-3-yl)-ethanol by reacting it with
acetaldehyde in an ate-complex intermediate reaction.[4]

o The resulting alcohol is transformed into the corresponding chloride.[4]

o Dehydrohalogenation of the chloride is performed using potassium hydroxide in N-
methylpyrrolidine at 50°C to yield 2-methyl-5-vinyl-pyridine (MVP).[4]

Step 3: Final Condensation to Latrepirdine

o Reactants: 2-methyl-5-vinyl-pyridine (MVP) and 2,8-dimethyl-2,3,4,5-tetrahydro-1H-
pyrido[4,3-bJindole.[4]

o Conditions: The condensation is carried out under basic conditions to yield latrepirdine.[4]

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of Latrepirdine.

Signaling Pathways and Mechanism of Action

Latrepirdine's neuroprotective effects are attributed to its interaction with multiple cellular
pathways. While not fully understood, key proposed mechanisms include the modulation of
autophagy via the mTOR pathway and the stabilization of mitochondrial function.[4][12]

Modulation of mMTOR Signaling and Autophagy

Latrepirdine has been shown to induce autophagy by inhibiting the mTOR signaling pathway.
[12] Autophagy is a cellular process for degrading and recycling cellular components, and its
potentiation can help clear protein aggregates, such as amyloid-f3, which are implicated in
Alzheimer's disease.[12]
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Caption: Latrepirdine's inhibition of mTOR signaling to induce autophagy.

Mitochondrial and Receptor Interactions

Latrepirdine is also proposed to exert neuroprotective effects by acting on mitochondria and
various neurotransmitter receptors. It can inhibit the mitochondrial permeability transition pore,
which makes mitochondria more resilient to stressors like lipid peroxidation and amyloid-3
induced damage.[4] Additionally, it acts as an antagonist at NMDA, histamine (H1), and
serotonin (e.g., 5-HTs) receptors.[4][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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